Cas no 2171436-22-7 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171436-22-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6402443
• PubChem ID: 165564139
• Update Time: 2025-06-22

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
• 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-4-methylpentanoic acid
• EN300-1548980
• 2171436-22-7

• Inchi： 1S/C26H32N2O5/c1-16(2)12-18(25(30)31)14-27-24(29)13-17(3)28-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,12-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17-,18?/m1/s1
• InChI Key： ZBUJVGHOTFNPBW-QNSVNVJESA-N
• SMILES： O(C(N[C@H](C)CC(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid (CAS No. 2171436-22-7)

The compound 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid, identified by the CAS registry number 2171436-22-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a pentanoic acid backbone. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protective agent in organic chemistry.

Recent advancements in chemical synthesis have enabled the precise construction of molecules like 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid. Researchers have explored various methodologies to optimize the synthesis of such compounds, focusing on improving yield, purity, and scalability. For instance, studies have highlighted the use of stereoselective reactions to construct the chiral center at the butanamide position, ensuring high enantiomeric excess and thus enhancing the compound's potential for pharmaceutical applications.

The structural complexity of this compound makes it an interesting candidate for drug discovery. The Fmoc group is well-known for its role in peptide synthesis as a protecting group for amino acids. Its inclusion in this molecule suggests that it could serve as an intermediate in the synthesis of more complex peptides or proteins. Additionally, the pentanoic acid backbone provides a versatile platform for further functionalization, enabling the attachment of various bioactive groups or targeting moieties.

Recent studies have also investigated the pharmacokinetic properties of similar compounds, shedding light on their bioavailability and metabolic stability. For example, research has demonstrated that molecules with Fmoc groups exhibit favorable absorption profiles and moderate clearance rates, making them suitable candidates for oral drug delivery systems. These findings underscore the importance of understanding the relationship between chemical structure and pharmacokinetics when developing new therapeutic agents.

In terms of applications, 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid could find utility in fields ranging from biotechnology to materials science. Its unique structure may enable it to act as a building block for more complex biomolecules or as a component in advanced materials with tailored properties. Furthermore, its stereochemistry at the butanamide position could play a critical role in determining its interactions with biological systems, making it a valuable tool in medicinal chemistry.

The synthesis of this compound involves multiple steps, including nucleophilic substitutions, amide bond formations, and stereochemical control during key transformations. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing chiral centers with high precision. For instance, the use of organocatalysts or transition metal catalysts has enabled researchers to achieve excellent enantioselectivity during key steps of the synthesis process.

In conclusion, 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid (CAS No. 2171436-22-7) represents a promising molecule with diverse potential applications across various scientific disciplines. Its intricate structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, peptide synthesis, and materials science. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.